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Compound of Interest

Compound Name: Anticancer agent 108

Cat. No.: B12393545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Anticancer Agent 108. Adherence to these procedural guidelines is critical to ensure

personnel safety and mitigate environmental contamination. The following protocols for

personal protective equipment (PPE), operational procedures, and waste disposal are based

on established best practices for handling potent cytotoxic compounds.

Personal Protective Equipment (PPE)
Appropriate PPE is the primary barrier between laboratory personnel and the hazardous

properties of Anticancer Agent 108.[1][2] The following table summarizes the required PPE for

various activities involving this agent. All personnel must receive training on the proper

selection and use of PPE.[1]
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Activity Required PPE Specifications

Receiving & Storage - Double Gloves

ASTM D6978-05 rated

chemotherapy gloves.[2][3]

Change immediately if

contaminated or torn.[1]

- Protective Gown

Disposable, polyethylene-

coated polypropylene or similar

laminate material.[2]

- Eye Protection Safety glasses.

Preparation & Handling (in a

Biological Safety

Cabinet/Fume Hood)

- Double Gloves

ASTM D6978-05 rated

chemotherapy gloves.[2][3]

Inner glove under gown cuff,

outer glove over.[2]

- Protective Gown

Disposable, solid-front, back-

closure gown made of low-

permeability fabric.

- Eye Protection Safety glasses.

- Respiratory Protection

Not typically required if

handled within a certified

Biological Safety Cabinet

(BSC) or fume hood.

Administration & Animal

Dosing
- Double Gloves

ASTM D6978-05 rated

chemotherapy gloves.[2][3]

- Protective Gown
Disposable, low-permeability

fabric.

- Eye & Face Protection

Full-face shield or safety

goggles in conjunction with a

fluid-resistant mask if

splashing is possible.[1]

- Respiratory Protection N95 respirator may be required

if there is a risk of
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aerosolization outside of a

containment device.[2]

Waste Disposal - Double Gloves
ASTM D6978-05 rated

chemotherapy gloves.[2][3]

- Protective Gown
Disposable, low-permeability

fabric.

- Eye Protection Safety glasses.

Spill Cleanup - Double Gloves

Heavy-duty, industrial-

thickness gloves (>0.45mm)

made of nitrile or neoprene.[4]

- Protective Gown
Disposable, low-permeability

fabric.

- Eye & Face Protection
Full-face shield and safety

goggles.

- Respiratory Protection
NIOSH-certified respirator

(e.g., N95 or higher).[5]

Experimental Protocols
Receiving and Unpacking Anticancer Agent 108

Inspect Package: Upon receipt, inspect the external packaging for any signs of damage or

leakage.[1]

Don PPE: Before handling, put on one pair of ASTM-rated chemotherapy gloves and a

protective gown.[2]

Transport: Immediately transport the container to the designated hazardous drug storage

area.[1]

Unpack in a Controlled Area: Open the shipping container in a designated area, such as a

fume hood or a contained space, to minimize potential exposure.
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Wipe Down: Before storage, wipe the exterior of the primary container with a suitable

deactivating agent or 70% isopropyl alcohol.[6]

Store Securely: Store Anticancer Agent 108 in a clearly labeled, dedicated, and secure

negative-pressure storage area.[1]

Preparation of Anticancer Agent 108 Solutions

Work within Engineering Controls: All handling of powdered or concentrated forms of

Anticancer Agent 108 must be conducted within a certified Class II Biological Safety

Cabinet (BSC) or a fume hood to protect against aerosol and particle inhalation.[3]

Don Full PPE: Wear two pairs of chemotherapy-rated gloves, with the inner glove tucked

under the cuff of a disposable gown and the outer glove pulled over the cuff.[2] Eye

protection is also mandatory.

Use Closed Systems: Whenever possible, utilize closed system drug-transfer devices

(CSTDs) to minimize the generation of aerosols and spills.[7]

Careful Handling: Avoid creating aerosols by using techniques such as slowly aspirating

fluids and not tapping syringes to concentrate air bubbles.[8]

Disposal Plan

Proper disposal of all materials contaminated with Anticancer Agent 108 is crucial to prevent

environmental contamination and accidental exposure.

Segregate Waste: All items that have come into contact with Anticancer Agent 108,

including gloves, gowns, vials, syringes, and bench paper, must be disposed of in

designated cytotoxic waste containers.[9] These containers should be clearly labeled,

puncture-resistant, and leak-proof.

Sharps Disposal: All needles and syringes must be disposed of in a designated

chemotherapy sharps container.

Decontamination of Work Surfaces: At the end of each procedure, thoroughly decontaminate

the work area with an appropriate cleaning agent.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www3.paho.org/hq/dmdocuments/2014/safe-handling-chemotherapy-drugs.pdf
https://www.benchchem.com/product/b12393545?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://www.benchchem.com/product/b12393545?utm_src=pdf-body
https://www.benchchem.com/product/b12393545?utm_src=pdf-body
https://www.ehs.washington.edu/system/files/resources/chemo-hazdrug-safety.pdf
https://www.aaha.org/resources/2016-aaha-oncology-guidelines-for-dogs-and-cats/safe-handling-of-chemotherapy-drugs/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7720356/
https://www.researchgate.net/profile/Kevin_Hahn/publication/281120101_Safety_guidelines_for_handling_chemotherapeutic_drugs/links/55d76ea808aeb38e8a85abb0/Safety-guidelines-for-handling-chemotherapeutic-drugs.pdf
https://www.benchchem.com/product/b12393545?utm_src=pdf-body
https://www.benchchem.com/product/b12393545?utm_src=pdf-body
https://kingstonhsc.ca/sites/default/files/legacy/uploads/safe_handling_of_cytotoxic_drugs_and_bodily_fluids_may_1_2019.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7720356/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Removal: Cytotoxic waste should be collected and disposed of by trained personnel

or a certified hazardous waste contractor in accordance with institutional and regulatory

guidelines.
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Caption: Workflow for the safe handling of Anticancer Agent 108.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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